6-Hydroxy-1-methyl-4-(3-nitrophenyl)-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)-1,3-diazinan-2-one

• IUPAC Name: 6-hydroxy-1-methyl-4-(3-nitrophenyl)-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C17H14F3N3O5S/c1-22-15(25)21-13(9-4-2-5-10(8-9)23(27)28)12(16(22,26)17(18,19)20)14(24)11-6-3-7-29-11/h2-8,12-13,26H,1H3,(H,21,25)
• InChI Key: VBOPKTYHIIMLBP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)NC(C(C1(C(F)(F)F)O)C(=O)C2=CC=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H14F3N3O5S
• Molecular Weight: 429.4 g/mol
• CAS No.: 1212423-75-0

Description

6-Hydroxy-1-methyl-4-(3-nitrophenyl)-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)-1,3-diazinan-2-one is a useful research compound. Its molecular formula is C17H14F3N3O5S and its molecular weight is 429.37. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Reactivity

Complex molecules like the one are often subjects of studies focusing on the synthesis and reactivity of organic compounds. For example, the synthesis of diazo derivatives of sugars and their behavior upon photolysis and thermolysis reveals the intricate reactions these compounds can undergo, which may provide insights into designing similar complex molecules for specific functions (Horton & Philips, 1972). Additionally, research on nucleophilic aromatic addition offers pathways from simple starting materials to more complex structures, showcasing methodologies that could be applied to synthesize or modify molecules with similar functionalities (Velzen et al., 2010).

Molecular Structure Analysis

Investigations into the molecular structure of compounds, such as X-ray structural investigations of diazene derivatives, provide essential information on the geometric and electronic properties of complex molecules. This information is crucial for understanding how these molecules interact with their environment or with other compounds, which has implications for materials science and drug design (Huang et al., 2002).

Chemical Modifications and Derivatives

The creation of derivatives and the study of their reactions are pivotal in expanding the applications of a molecule. For instance, the modification of carbon electrodes with aryl groups having an aliphatic amine showcases how chemical modifications can enhance the properties of materials for specific applications, such as in electrochemical devices or sensors (Breton & Bélanger, 2008).

Applications in Materials Science

Research on compounds containing thiophene units, such as studies on alkyl substituted [6,6]-thienyl-C61-butyric acid methyl esters, illustrates the potential for using complex organic molecules in the development of new materials, like bulk-heterojunction polymer solar cells. These studies highlight the relevance of organic chemistry in creating more efficient and sustainable energy solutions (Zhao et al., 2010).